Cas no 6943-51-7 (2-bromoprop-2-en-1-amine)

2-bromoprop-2-en-1-amine structure
2-bromoprop-2-en-1-amine structure
Product Name:2-bromoprop-2-en-1-amine
CAS No:6943-51-7
MF:C3H6BrN
MW:135.990439891815
CID:503771
PubChem ID:23374
Update Time:2025-04-19

2-bromoprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-amine,2-bromo- (9CI)
    • 2-bromoprop-2-en-1-amine
    • 2-Bromo-2-propen-1-amine
    • 2-bromo-2-propenylamine
    • 2-bromo-allylamine
    • 2-Bromoallylamine
    • 2-bromoprop-2-enamine
    • 2-bromoprop-2-enylamine
    • AC1L2M7P
    • AC1Q53LI
    • ALLYLAMINE, 2-BROMO-
    • BRN 1736932
    • NSC53432
    • AS-43779
    • 2-Propen-1-amine,2-bromo- pound>>2-Bromo-2-propen-1-amine
    • NSC 53432
    • SCHEMBL321183
    • CS-0251869
    • MFCD00015930
    • UNII-PV82C960TE
    • 2-Propen-1-amine, 2-bromo-
    • SY122662
    • C3H6BrN
    • AKOS010093632
    • BCP31260
    • Z600439032
    • DTXSID90219588
    • NSC-53432
    • 6943-51-7
    • EN300-56453
    • 3-AMINO-2-BROMO-1-PROPENE
    • PV82C960TE
    • MDL: MFCD00015930
    • Inchi: 1S/C3H6BrN/c1-3(4)2-5/h1-2,5H2
    • InChI Key: XFSISDMYBCYBKG-UHFFFAOYSA-N
    • SMILES: BrC(=C)CN

Computed Properties

  • Exact Mass: 134.96838
  • Monoisotopic Mass: 134.968362
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 42.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.514
  • Boiling Point: 155.4°C at 760 mmHg
  • Flash Point: 47.8°C
  • Refractive Index: 1.508
  • PSA: 26.02
  • LogP: 1.55400

2-bromoprop-2-en-1-amine Security Information

2-bromoprop-2-en-1-amine Pricemore >>

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